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Compound of Interest

Compound Name:
Methyl 2-hydroxy-4-

morpholinobenzoate

CAS No.: 207850-94-0

Cat. No.: B2409584

Get Quote

Methyl 2-hydroxy-4-morpholinobenzoate is a substituted aromatic ester. It incorporates

three key functional groups onto a benzene ring: a hydroxyl group (phenol), a methyl ester, and

a morpholine moiety. This unique combination suggests potential for hydrogen bonding, ester

hydrolysis, and activity as a tertiary amine.

Structural Information
IUPAC Name: Methyl 2-hydroxy-4-(morpholin-4-yl)benzoate

Molecular Formula: C₁₂H₁₅NO₄

Molecular Weight: 237.25 g/mol

Structure:

Caption: Chemical structure of Methyl 2-hydroxy-4-morpholinobenzoate.
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The following properties are estimated based on the compound's structure and data from

analogous molecules like methyl salicylate and N-aryl morpholines.

Property Predicted Value Rationale / Comparison

Physical State
White to off-white crystalline

solid

Increased molecular weight

and polarity compared to

methyl salicylate (liquid)

suggest a solid state.

Melting Point 130 - 150 °C

The presence of the

morpholine group and potential

for intermolecular hydrogen

bonding would significantly

raise the melting point above

that of methyl salicylate (-8

°C).[1]

Solubility

Soluble in methanol, ethanol,

DMSO, DMF, ethyl acetate.

Sparingly soluble in water.

The ester and aromatic core

confer solubility in common

organic solvents. The

morpholine and hydroxyl

groups may provide limited

aqueous solubility.

Boiling Point > 300 °C (decomposes)

High molecular weight and

polarity suggest a high boiling

point, likely with

decomposition.

Proposed Synthesis Pathway and Detailed Protocol
The synthesis of Methyl 2-hydroxy-4-morpholinobenzoate can be logically achieved via a

two-step process starting from 2-hydroxy-4-aminobenzoic acid. The first step involves the

synthesis of the intermediate acid, 2-hydroxy-4-morpholinobenzoic acid, followed by a classic

Fischer esterification.

Overall Synthesis Scheme
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2-Hydroxy-4-aminobenzoic Acid

2-Hydroxy-4-morpholinobenzoic Acid
(Intermediate)

  Bis(2-chloroethyl) ether,
  Base (e.g., K2CO3),
  Solvent (e.g., DMF),

  Heat

Methyl 2-hydroxy-4-morpholinobenzoate
(Final Product)

  Methanol (excess),
  H2SO4 (catalyst),

  Reflux

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Methyl 2-hydroxy-4-morpholinobenzoate.

Step 2: Fischer Esterification of 2-hydroxy-4-
morpholinobenzoic Acid
This protocol details the final esterification step, which is a well-established and reliable

transformation. The causality for each step is explained to provide a deeper understanding of

the process.

Expertise & Causality: The Fischer esterification is an acid-catalyzed equilibrium reaction.[2] To

drive the reaction towards the product, a large excess of the alcohol (methanol) is used,

shifting the equilibrium according to Le Châtelier's principle. Concentrated sulfuric acid acts as

the catalyst by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl

carbon more electrophilic and susceptible to nucleophilic attack by methanol.[2]

Protocol:
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Reaction Setup:

To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-4-

morpholinobenzoic acid (10.0 g, 44.8 mmol).

Add 150 mL of anhydrous methanol. The large excess serves as both reactant and

solvent.

Place the flask in an ice-water bath to cool.

Catalyst Addition:

Slowly and carefully add concentrated sulfuric acid (2.5 mL, ~46.8 mmol) dropwise to the

stirring suspension.

Causality: The addition is performed slowly and with cooling because the dilution of

sulfuric acid in methanol is highly exothermic.

Reflux:

Attach a reflux condenser to the flask.

Heat the mixture to a gentle reflux (approx. 65-70 °C) using a heating mantle.

Maintain reflux for 6-8 hours. The reaction progress can be monitored by Thin Layer

Chromatography (TLC) by observing the disappearance of the starting material spot.

Work-up and Neutralization:

Cool the reaction mixture to room temperature.

Reduce the volume of methanol to approximately one-third of the original volume using a

rotary evaporator.

Pour the concentrated mixture slowly into 300 mL of ice-cold deionized water with stirring.

Carefully neutralize the solution by the slow addition of a saturated sodium bicarbonate

(NaHCO₃) solution until the pH reaches ~7-8.
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Causality: Neutralization quenches the acid catalyst and deprotonates any unreacted

carboxylic acid, making it water-soluble as its sodium salt and separating it from the

desired ester product.

Extraction:

Transfer the neutralized aqueous mixture to a separatory funnel.

Extract the product with ethyl acetate (3 x 100 mL).

Combine the organic layers.

Wash the combined organic phase with brine (1 x 100 mL) to remove residual water and

inorganic salts.

Drying and Isolation:

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield the crude product.

Purification:

The crude solid can be purified by recrystallization from a suitable solvent system, such as

ethanol/water or ethyl acetate/hexane, to yield the final product as a crystalline solid.

Analytical Characterization
To ensure the identity and purity of the synthesized Methyl 2-hydroxy-4-
morpholinobenzoate, a combination of spectroscopic and physical methods should be

employed.
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Analysis Method Expected Results

¹H NMR

Aromatic Protons: Three signals in the aromatic

region (~6.0-8.0 ppm). Methyl Protons: A singlet

at ~3.8-3.9 ppm (3H). Morpholine Protons: Two

multiplets, typically around ~3.2 ppm (4H, -N-

CH₂-) and ~3.8 ppm (4H, -O-CH₂-). Phenolic

Proton: A broad singlet at high chemical shift

(>10 ppm).

¹³C NMR

Carbonyl Carbon: Signal at ~170 ppm. Aromatic

Carbons: Multiple signals between ~100-165

ppm. Methyl Carbon: Signal around ~52 ppm.

Morpholine Carbons: Signals around ~48 ppm (-

N-CH₂) and ~66 ppm (-O-CH₂-).

FT-IR (cm⁻¹)

O-H Stretch: Broad peak from 3200-3600

(phenolic hydroxyl). C-H Stretch: Peaks around

2850-3000 (aliphatic and aromatic). C=O

Stretch: Strong, sharp peak around 1680-1700

(ester carbonyl). C-O Stretch: Peaks in the

1100-1300 region (ester and ether).

Mass Spec (ESI+) [M+H]⁺: Expected at m/z = 238.11.

Melting Point
A sharp melting point range for the purified

compound confirms its purity.

Applications and Future Research Directions
The unique structural motifs of Methyl 2-hydroxy-4-morpholinobenzoate make it a

compound of interest for several research areas.

Medicinal Chemistry: The morpholine ring is a privileged scaffold in drug discovery, known to

improve pharmacokinetic properties such as solubility and metabolic stability. The salicylate

core is a well-known pharmacophore with anti-inflammatory properties.[3] This hybrid

structure could serve as a key intermediate for the synthesis of novel non-steroidal anti-

inflammatory drugs (NSAIDs) or other bioactive molecules.
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Material Science: As a difunctional monomer, it could potentially be used in the synthesis of

specialty polymers and resins where the phenolic hydroxyl group and the ester can undergo

further reactions.

Chemical Probes: The compound could be further functionalized to create chemical probes

for studying biological systems, leveraging the targeting capabilities that could be introduced

via the morpholine nitrogen.

Safety and Handling
While specific toxicity data for this compound is unavailable, it should be handled with the

standard precautions for laboratory chemicals.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area or a chemical fume hood.

Storage: Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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